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Compound of Interest

Compound Name: Allylcyclohexane

Cat. No.: B1217954

For Immediate Reference: Key Safety and Logistical Information for Allylcyclohexane

Allylcyclohexane is a flammable liquid and vapor that requires strict safety protocols to ensure
the well-being of laboratory personnel.[1][2][3] This guide provides essential, procedural
information for researchers, scientists, and drug development professionals, offering clear,
step-by-step instructions for the safe handling, storage, and disposal of this chemical.
Adherence to these guidelines is critical to mitigate risks, which include serious eye damage,
potential fatality if swallowed and entering airways, and skin irritation.[1][2]

Essential Safety Information at a Glance

Proper handling of Allylcyclohexane is paramount due to its hazardous properties. The
following tables summarize its critical safety and physical characteristics.

Table 1: GHS Hazard Classifications for Allylcyclohexane
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor[2][3]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[1][2]
H304: May be fatal if
Aspiration Hazard Category 1 swallowed and enters
airways|[2]
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[2]
Skin Irritation Category 2 H315: Causes skin irritation[4]
Specific Target Organ Toxicity - H336: May cause drowsiness
Category 3

Single Exposure

or dizziness[4]

Table 2: Physical and Chemical Properties of Allylcyclohexane

Property

Value

CAS Number

2114-42-3[5][6][7]

Molecular Formula

COH16[5][6]

Molecular Weight 124.22 g/mol [5][6]
Appearance Colorless liquid[5]

Flash Point 31°C/87.8 °F[1]

Boiling Point 151 °C[6]

Density 0.81 g/cm3[6]

Solubility Sparingly soluble in water[5]

Operational Plan: From Receipt to Disposal
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A systematic approach to managing Allylcyclohexane in the laboratory minimizes exposure
and ensures a safe working environment.

Engineering Controls

o Ventilation: Always handle Allylcyclohexane in a well-ventilated area. A chemical fume hood
is required to prevent the accumulation of flammable vapors.[8]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
[1][5] Use explosion-proof electrical, ventilating, and lighting equipment.[1][9]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE)

The correct PPE is your first line of defense against chemical exposure.

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1]

e Skin Protection:

o Gloves: Wear impervious chemical-resistant gloves (e.g., nitrile rubber).[10] Always
inspect gloves before use and consult the manufacturer's guidelines for chemical
resistance.[10]

o Lab Coat: A flame-resistant lab coat or, at a minimum, a 100% cotton lab coat is
mandatory.[8] Synthetic materials should be avoided as they can melt onto the skin if
ignited.[8]

o Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.[8]

» Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Storage and Handling
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o Storage: Store Allylcyclohexane in a tightly closed container in a cool, dry, and well-
ventilated area, away from heat and ignition sources.[1][5] The storage area should be
clearly marked, and the container should be stored locked up.[5]

e Handling:

[e]

Ground and bond containers and receiving equipment to prevent static discharge.[5]

o

Use only non-sparking tools.[1][5]

[¢]

Avoid contact with skin, eyes, and clothing.[1]

[¢]

Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Step-by-Step Experimental Protocol for Safe
Handling

Follow this detailed methodology for any experiment involving Allylcyclohexane.

e Preparation:

o

Ensure the chemical fume hood is operational.

o

Don all required PPE: safety goggles, flame-resistant lab coat, chemical-resistant gloves,
long pants, and closed-toe shoes.

o

Verify that an appropriate fire extinguisher (e.g., ABC type) is accessible.[8]

[¢]

Prepare all necessary equipment and reagents before handling Allylcyclohexane.

» Dispensing:

o

Ground and bond the source container and the receiving vessel.

o

Slowly dispense the required amount of Allylcyclohexane, avoiding splashing.

[¢]

Keep the container opening as small as possible to minimize vapor release.
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o Immediately and securely close both containers after dispensing.

e During the Experiment:
o Continuously work within the fume hood.
o Monitor the reaction for any signs of uncontrolled temperature or pressure changes.
o Keep the sash of the fume hood at the lowest practical height.

o Post-Experiment:

o Carefully quench any unreacted Allylcyclohexane according to your specific
experimental procedure.

o Clean the work area thoroughly.
Disposal Plan
Proper disposal is a critical final step in the safe handling of Allylcyclohexane.
» Waste Collection:

o Collect all Allylcyclohexane waste, including contaminated materials like gloves and
absorbent pads, in a designated and properly labeled hazardous waste container.

o Do not mix with other waste streams unless specifically instructed by your institution's
environmental health and safety (EHS) office.

» Disposal Procedure:

o Dispose of the hazardous waste through your institution's approved waste disposal
program.[1]

o Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[1]

Visualizing the Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1217954?utm_src=pdf-body
https://www.benchchem.com/product/b1217954?utm_src=pdf-body
https://www.benchchem.com/product/b1217954?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0094606&productDescription=ALLYLCYCLOHEXANE+96%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0094606&productDescription=ALLYLCYCLOHEXANE+96%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the logical flow of operations for safely handling
Allylcyclohexane, from preparation to disposal.

Start: Prepare for Experiment

1. Don Personal Protective Equipment (PPE)
(Goggles, Lab Coat, Gloves)

Y

2. Prepare Workspace
(Fume Hood, Grounding, Spill Kit)

Y

3. Dispense Allylcyclohexane
(Use Non-Sparking Tools)

Y

4. Conduct Experiment in Fume Hood

Spill Response Protocol

5. Post-Experiment Cleanup

Y

6. Dispose of Waste
(Segregated Hazardous Waste)

End: Secure Area
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Allylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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